3-Bromo-7-nitroindazole
3-Bromo-7-nitroindazole
Neuronal nitric oxide synthase (nNOS) and inducible nitric oxide synthase (iNOS) inhibitor (IC50 = 0.86 μM, 0.17 μM and 0.29 μM for bovine endothelial, rat cerebellar and rat lung NOS enzyme activity respectively). Active in vivo.
3-Bromo-7-nitroindazole is a more potent inhibitor of nNOS than 7-nitroindazole in vitro, but unlike 7-nitroindazole, it is also potent against iNOS. The IC50 values for inhibition of rat nNOS, bovine eNOS, and rat iNOS are 0.17, 0.86, and 0.29 µM, respectively.
A more potent inhibitor of rat cerebellar nitric oxide synthase than 7-nitroindazole.
3-Bromo-7-nitroindazole is a more potent inhibitor of nNOS than 7-nitroindazole in vitro, but unlike 7-nitroindazole, it is also potent against iNOS. The IC50 values for inhibition of rat nNOS, bovine eNOS, and rat iNOS are 0.17, 0.86, and 0.29 µM, respectively.
A more potent inhibitor of rat cerebellar nitric oxide synthase than 7-nitroindazole.
Brand Name:
Vulcanchem
CAS No.:
74209-34-0
VCID:
VC20857799
InChI:
InChI=1S/C7H4BrN3O2/c8-7-4-2-1-3-5(11(12)13)6(4)9-10-7/h1-3H,(H,9,10)
SMILES:
C1=CC2=C(NN=C2C(=C1)[N+](=O)[O-])Br
Molecular Formula:
C7H4BrN3O2
Molecular Weight:
242.03 g/mol
3-Bromo-7-nitroindazole
CAS No.: 74209-34-0
Cat. No.: VC20857799
Molecular Formula: C7H4BrN3O2
Molecular Weight: 242.03 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Neuronal nitric oxide synthase (nNOS) and inducible nitric oxide synthase (iNOS) inhibitor (IC50 = 0.86 μM, 0.17 μM and 0.29 μM for bovine endothelial, rat cerebellar and rat lung NOS enzyme activity respectively). Active in vivo. 3-Bromo-7-nitroindazole is a more potent inhibitor of nNOS than 7-nitroindazole in vitro, but unlike 7-nitroindazole, it is also potent against iNOS. The IC50 values for inhibition of rat nNOS, bovine eNOS, and rat iNOS are 0.17, 0.86, and 0.29 µM, respectively. A more potent inhibitor of rat cerebellar nitric oxide synthase than 7-nitroindazole. |
|---|---|
| CAS No. | 74209-34-0 |
| Molecular Formula | C7H4BrN3O2 |
| Molecular Weight | 242.03 g/mol |
| IUPAC Name | 3-bromo-7-nitro-2H-indazole |
| Standard InChI | InChI=1S/C7H4BrN3O2/c8-7-4-2-1-3-5(11(12)13)6(4)9-10-7/h1-3H,(H,9,10) |
| Standard InChI Key | NFSTZPMYAZRZPC-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(NN=C2C(=C1)[N+](=O)[O-])Br |
| Canonical SMILES | C1=CC2=C(NN=C2C(=C1)[N+](=O)[O-])Br |
| Appearance | Assay:≥98%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator